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Compound of Interest

Compound Name: McN3716

Cat. No.: B8069494 Get Quote

Application Notes and Protocols for McN3716
For Researchers, Scientists, and Drug Development Professionals

Introduction
McN3716, also known as methyl 2-tetradecylglycidate, is a potent and specific inhibitor of fatty

acid oxidation (FAO). It exerts its inhibitory effect by targeting Carnitine Palmitoyltransferase I

(CPT1), the rate-limiting enzyme in the transport of long-chain fatty acids into the mitochondria

for β-oxidation. By blocking this crucial step, McN3716 effectively reduces cellular energy

production from fatty acids. This property makes it a valuable tool for studying metabolic

pathways and a potential therapeutic agent in conditions characterized by excessive fatty acid

oxidation.

Physicochemical Properties and Solubility
While specific quantitative solubility data for McN3716 in various solvents is not readily

available in public literature, a common practice for similar nonpolar compounds is to use

dimethyl sulfoxide (DMSO) as a primary solvent for creating concentrated stock solutions. For

aqueous-based cellular assays, these stock solutions are then diluted to the final working

concentration.

Table 1: Solubility and Storage of McN3716
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Parameter Information

IUPAC Name methyl 2-tetradecyloxirane-2-carboxylate

Molecular Formula C₁₈H₃₄O₃

Molecular Weight 300.47 g/mol

Primary Stock Solvent Dimethyl Sulfoxide (DMSO)

Recommended Stock Conc. 10-50 mM

Storage of Stock Solution -20°C or -80°C for long-term storage

Aqueous Media Solubility Low; requires dilution from a DMSO stock

Signaling Pathway of McN3716 Action
McN3716 inhibits the enzyme Carnitine Palmitoyltransferase I (CPT1), which is located on the

outer mitochondrial membrane. CPT1 is essential for the transport of long-chain fatty acids

(LCFAs) into the mitochondrial matrix, where they undergo β-oxidation. By inhibiting CPT1,

McN3716 prevents the formation of acylcarnitine from acyl-CoA, thereby halting the entry of

LCFAs into the mitochondria. This leads to a decrease in the rate of β-oxidation and a

subsequent reduction in the production of acetyl-CoA, NADH, and FADH₂, which are key

substrates for the Krebs cycle and oxidative phosphorylation.
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To cite this document: BenchChem. [McN3716 solubility in DMSO and other solvents].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8069494#mcn3716-solubility-in-dmso-and-other-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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